N-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidin-4-amine

• CAS No.: 933737-39-4
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: N-methyl-N-(oxan-4-yl)piperidin-4-amine
• InChI: InChI=1S/C11H22N2O/c1-13(10-2-6-12-7-3-10)11-4-8-14-9-5-11/h10-12H,2-9H2,1H3
• InChI Key: QQWAERSFSGQLKL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCNCC1)C2CCOCC2

Description

N-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidin-4-amine is a useful research compound. Its molecular formula is C11H22N2O and its molecular weight is 198.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-[methyl(tetrahydropyran-4-yl)-amino]-piperidine-1-carboxylic acid tert-butyl ester (101 mg, 0.34 mmol) and TFA (2 mL) in DCM (5 mL) was stirred at room temperature for 2 h. The reaction mixture was loaded onto an Isolute® SCX-2 cartridge which was washed with MeOH/DCM and the product eluted with 2M NH3/MeOH affording Methylpiperidin-4-yl(tetrahydropyran-4-yl)amine as a white solid (66 mg, 97%). 1H NMR (CDCl3, 300 MHz): δ 4.05-3.97 (m, 2H); 3.38 (td, J=10.9, 3.8 Hz, 2H); 3.19 (d, J=12.1 Hz, 2H); 2.84-2.57 (m, 5H); 2.27 (s, 3H); 1.80-1.49 (m, 8H).